Cas no 2322568-30-7 (3-(Aminomethyl)-5-iodo-2-methylaniline)

• Product Name: 3-(Aminomethyl)-5-iodo-2-methylaniline
• CAS No: 2322568-30-7
• MF: C₈H₁₁IN₂
• MW: 262.090813875198
• MDL: MFCD31544612
• CID: 5686060
• PubChem ID: 165801159
• Update Time: 2025-05-25

3-(Aminomethyl)-5-iodo-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2322568-30-7
• EN300-24492430
• 3-(aminomethyl)-5-iodo-2-methylaniline
• 3-(Aminomethyl)-5-iodo-2-methylaniline

• MDL： MFCD31544612
• Inchi： 1S/C8H11IN2/c1-5-6(4-10)2-7(9)3-8(5)11/h2-3H,4,10-11H2,1H3
• InChI Key： PXZXWZONBMUTFZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=C(C=1)CN)N

Computed Properties

• Exact Mass: 261.99670g/mol
• Monoisotopic Mass: 261.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 3-(Aminomethyl)-5-iodo-2-methylaniline

3-(Aminomethyl)-5-iodo-2-methylaniline: A Comprehensive Overview

3-(Aminomethyl)-5-iodo-2-methylaniline, with the CAS number 2322568-30-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group attached to a methylamine moiety, an iodine atom at the 5-position, and a methyl group at the 2-position of an aniline backbone. Its structure makes it a versatile building block for various chemical reactions and applications.

The synthesis of 3-(Aminomethyl)-5-iodo-2-methylaniline typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. The compound's stability under various reaction conditions has also been extensively studied, making it a reliable intermediate in organic synthesis.

In terms of applications, 3-(Aminomethyl)-5-iodo-2-methylaniline has found use in the development of advanced materials, particularly in the synthesis of conducting polymers and hybrid materials. Its ability to undergo metal-mediated coupling reactions has led to its incorporation into nanomaterials with enhanced electronic properties. For instance, researchers have successfully used this compound as a precursor for synthesizing metal-organic frameworks (MOFs) with high surface area and catalytic activity.

Recent studies have also explored the biological applications of 3-(Aminomethyl)-5-iodo-2-methylaniline. Its ability to act as a chelating agent has been leveraged in drug delivery systems, where it facilitates the controlled release of therapeutic agents. Additionally, its role as a ligand in enzyme mimics has shown promise in catalytic asymmetric synthesis, offering new avenues for enantioselective reactions.

The chemical properties of 3-(Aminomethyl)-5-iodo-2-methylaniline are well-documented, with its solubility and reactivity being key factors in its utility. Its iodine atom provides both electronic versatility and reactivity, enabling it to participate in a wide range of substitution and coupling reactions. The presence of the amino group further enhances its ability to form hydrogen bonds, making it suitable for applications in supramolecular chemistry.

In conclusion, 3-(Aminomethyl)-5-iodo-2-methylaniline is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even greater role in advancing technological and scientific frontiers.